2-(3-(thiophen-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine

• IUPAC Name: 2-(3-thiophen-2-yl-5,6-dihydro-4H-cyclopenta[c]pyrazol-1-yl)ethanamine
• InChI: InChI=1S/C12H15N3S/c13-6-7-15-10-4-1-3-9(10)12(14-15)11-5-2-8-16-11/h2,5,8H,1,3-4,6-7,13H2
• InChI Key: ZTESWCFWFSBTNH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(N=C2C3=CC=CS3)CCN
• Molecular Formula: C12H15N3S
• Molecular Weight: 233.33 g/mol

Description

2-(3-(Thiophen-2-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine (also known as 2-(3-thiophene-2-yl-5,6-dihydropyrrolo[3,4-c]pyrazol-1(4H)-yl)ethan-1-amine or 2-(3-thiophen-2-yl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine) is an organic compound belonging to the class of heterocyclic compounds. It is a colorless solid that is soluble in water and organic solvents. It has been studied for its potential applications in the synthesis of various drugs, as well as for its biochemical and physiological effects on cells.

Scientific Research Applications

Synthesis and Chemical Diversity

The compound and its structural analogs have been pivotal in the synthesis of a structurally diverse library of compounds, leveraging reactions like alkylation and ring closure. These methods have enabled the generation of dithiocarbamates, thioethers, and various azole derivatives, demonstrating the compound's utility as a versatile precursor in organic synthesis (Roman, 2013).

Anticancer Applications

Derivatives of this compound have shown promise in anticancer research, with certain novel pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives exhibiting cytotoxicity against a panel of human cancer cell lines. These findings indicate the potential of these compounds as therapeutic agents in cancer treatment (Alam et al., 2018).

Antimicrobial and Antiviral Activity

The antimicrobial and antiviral activities of derivatives have been documented, with some showing efficacy against various microorganisms and viruses. This suggests the potential for these compounds in developing new antimicrobial and antiviral therapies (Abdelhamid et al., 2010).

Material Science Applications

In the realm of material sciences, novel heterocyclic compounds incorporating the thiophene moiety have been synthesized for opto-electronic applications, demonstrating the utility of these compounds in the development of new materials with specific optical properties (Ramkumar & Kannan, 2015).

Structural and Molecular Insights

The structural characterization and molecular analysis of derivatives, including X-ray diffraction studies, provide valuable insights into their molecular geometry, crystalline forms, and intermolecular interactions. These studies are crucial for understanding the physicochemical properties and potential applications of these compounds (Delgado et al., 2020).